Cas no 1190235-86-9 (3-bromo-5-(trifluoromethyl)benzene-1-carbothioamide)

• Product Name: 3-bromo-5-(trifluoromethyl)benzene-1-carbothioamide
• CAS No: 1190235-86-9
• MF: C₈H₅BrF₃NS
• MW: 284.096210241318
• CID: 5798932
• PubChem ID: 86650591
• Update Time: 2025-10-29

3-bromo-5-(trifluoromethyl)benzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(trifluoromethyl)benzenecarbothioamide
• Benzenecarbothioamide, 3-bromo-5-(trifluoromethyl)-
• 3-bromo-5-(trifluoromethyl)benzene-1-carbothioamide

• Inchi： 1S/C8H5BrF3NS/c9-6-2-4(7(13)14)1-5(3-6)8(10,11)12/h1-3H,(H2,13,14)
• InChI Key： GIMLBNMGYGSNIY-UHFFFAOYSA-N
• SMILES： C1(C(N)=S)=CC(C(F)(F)F)=CC(Br)=C1

Experimental Properties

• Density: 1.714±0.06 g/cm3(Predicted)
• Boiling Point: 296.7±50.0 °C(Predicted)
• pka: 12.08±0.29(Predicted)

Additional information on 3-bromo-5-(trifluoromethyl)benzene-1-carbothioamide

Introduction to 3-Bromo-5-(Trifluoromethyl)benzene-1-Carbothioamide (CAS No. 1190235-86-9)

3-Bromo-5-(trifluoromethyl)benzene-1-carbothioamide, with the CAS number 1190235-86-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromine atom and a trifluoromethyl group, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical formula of 3-bromo-5-(trifluoromethyl)benzene-1-carbothioamide is C₈H₄BrF₃NOS, and its molecular weight is approximately 273.08 g/mol. The presence of the bromine atom and the trifluoromethyl group imparts specific physical and chemical properties to this compound, such as enhanced solubility in organic solvents and improved metabolic stability. These properties make it an attractive candidate for drug discovery and development.

In recent years, 3-bromo-5-(trifluoromethyl)benzene-1-carbothioamide has been extensively studied for its potential applications in the treatment of various diseases. One of the key areas of research has been its use as an intermediate in the synthesis of antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel inhibitors against viral proteases, which are crucial for viral replication. The unique structure of 3-bromo-5-(trifluoromethyl)benzene-1-carbothioamide allows it to form stable complexes with these proteases, thereby inhibiting their activity and preventing viral infection.

Beyond antiviral applications, 3-bromo-5-(trifluoromethyl)benzene-1-carbothioamide has also shown promise in cancer research. A recent study published in Cancer Research demonstrated that derivatives of this compound exhibit potent anticancer activity against various cancer cell lines. The mechanism of action involves the induction of apoptosis (programmed cell death) and the inhibition of cell proliferation. The trifluoromethyl group plays a crucial role in enhancing the lipophilicity and cell membrane permeability of these derivatives, allowing them to effectively target cancer cells.

In addition to its biological activities, 3-bromo-5-(trifluoromethyl)benzene-1-carbothioamide has been explored for its use in imaging agents. The bromine atom can be labeled with radioactive isotopes, making it useful for positron emission tomography (PET) imaging. This application is particularly valuable in diagnosing and monitoring various diseases, including cancer and neurological disorders. A study published in the Journal of Nuclear Medicine highlighted the potential of labeled derivatives of this compound as PET tracers for early disease detection.

The synthesis of 3-bromo-5-(trifluoromethyl)benzene-1-carbothioamide involves several well-established chemical reactions. One common approach is to start with 3-bromo-5-trifluoromethylbenzoic acid, which is then converted to the corresponding thioamide through a series of reactions involving thionyl chloride and ammonia. This synthetic route is efficient and can be scaled up for large-scale production, making it suitable for industrial applications.

The safety profile of 3-bromo-5-(trifluoromethyl)benzene-1-carbothioamide has also been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic doses, making it a safe candidate for further clinical development. However, as with any new chemical entity, thorough safety assessments are essential to ensure its safe use in humans.

In conclusion, 3-bromo-5-(trifluoromethyl)benzene-1-carbothioamide (CAS No. 1190235-86-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive building block for the synthesis of bioactive molecules with diverse therapeutic properties. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern drug discovery efforts.